Cas no 117576-29-1 ((2-aminophenyl)(1H-benzo[d][1,2,3]triazol-1-yl)methanone)

(2-aminophenyl)(1H-benzo[d][1,2,3]triazol-1-yl)methanone structure

117576-29-1 structure

Product Name:(2-aminophenyl)(1H-benzo[d][1,2,3]triazol-1-yl)methanone

CAS No:117576-29-1

Molecular Formula:C₁₃H₁₀N₄O

Molecular Weight:238.244701862335

CID:5063045

PubChem ID:85571003

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(2-aminophenyl)(1H-benzo[d][1,2,3]triazol-1-yl)methanone Properties

Names and Identifiers

- (2-aminophenyl)(1H-benzo[d][1,2,3]triazol-1-yl)methanone
- N-(2-aminobenzoyl)benzotriazole
- SCHEMBL26031836
- DTXSID801253391
- (2-Aminophenyl)(1H-benzo[d][1,2,3]triazol-1-yl)methanone
- (2-Aminophenyl)-1H-benzotriazol-1-ylmethanone
- 117576-29-1
- +Expand
- InChIKey： XZVIXYJMQMHBIX-UHFFFAOYSA-N
- Inchi： 1S/C13H10N4O/c14-10-6-2-1-5-9(10)13(18)17-12-8-4-3-7-11(12)15-16-17/h1-8H,14H2
- SMILES： C(C1=CC=CC=C1N)(N1C2=CC=CC=C2N=N1)=O

Computed Properties

Exact Mass: 238.08546096g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 238.08546096g/mol
Heavy Atom Count: 18
Complexity: 322
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Topological Polar Surface Area: 73.8Å²

(2-aminophenyl)(1H-benzo[d][1,2,3]triazol-1-yl)methanone Related Literature

1. European Analytical Column 17

Anal. Proc., 1992,29, 90-90
2. Organic chemistry

J. Chem. Soc., Abstr., 1915,108, i365-i471
3. VIII.—Researches on the action of the copper-zinc couple on organic bodies. Part IV. On iodide of allyl

J. Chem. Soc., 1874,27, 208-212
4. Acid-promoted cycloisomerizations of phenylallenes bearing acetalic functions at the ortho position: a stereocontrolled entry to indeno-fused dioxepanes, dioxocanes and thioanalogues†

Marta Marin-Luna,Angel Vidal,Delia Bautista,Raul-Angel Orenes,Mateo Alajarin Org. Biomol. Chem., 2015,13, 8420-8424
5. The thermal expansion properties of halogen bond containing 1,4 dioxane halogen complexes†

W. G. Marshall,R. H. Jones CrystEngComm, 2019,21, 5269-5277
6. Note on the Valenta acetic acid test

Analyst, 1894,19, 147-150
7. In(OTf)3-catalyzed N-α phosphonylation of N,O-acetals with triethyl phosphite†

Xin Li,Tian-Yu Yang,Min Lv,Ling-Yan Chen,Bang-Guo Wei Org. Biomol. Chem., 2022,20, 6571-6581
8. A perspective on the evolution and journey of different types of lithium-ion capacitors: mechanisms, energy-power balance, applicability, and commercialization

Udita Bhattacharjee,Subhajit Bhowmik,Shuvajit Ghosh,Surendra K. Martha Sustainable Energy Fuels, 2023,7, 2321-2338
9. Simultaneous determination of Ca, P, Mg, K and Na in biodiesel by axial view inductively coupled plasma optical emission spectrometry with internal standardization after multivariate optimization

Eder J. dos Santos,Amanda B. Herrmann,Eduardo S. Chaves,Wellington W. D. Vechiatto,Adrielle C. Schoemberger,Vera L. A. Frescura,Adilson J. Curtius J. Anal. At. Spectrom., 2007,22, 1300-1303
10. Borane and alane reductions of bulky N,N′-diaryl-1,3-diimines: structural characterization of products and intermediates in the diastereoselective synthesis of 1,3-diamines†

David T. Carey,Francis S. Mair,Robin G. Pritchard,John E. Warren,Rebecca J. Woods Dalton Trans., 2003, 3792-3798

117576-29-1 ((2-aminophenyl)(1H-benzo[d][1,2,3]triazol-1-yl)methanone) Related Products

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